N-(6-ethoxy-1,3-benzothiazol-2-yl)-7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-amine

• IUPAC Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)-7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-amine
• InChI: InChI=1S/C18H14N4OS3/c1-3-23-10-4-5-11-14(8-10)25-17(20-11)22-18-21-12-6-7-13-15(16(12)26-18)19-9(2)24-13/h4-8H,3H2,1-2H3,(H,20,21,22)
• InChI Key: TVAVXNLEGJGDGM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC3=NC4=C(S3)C5=C(C=C4)SC(=N5)C
• Molecular Formula: C18H14N4OS3
• Molecular Weight: 398.5 g/mol
• CAS No.: 862976-02-1

Description

N-(6-ethoxy-1,3-benzothiazol-2-yl)-7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-amine is a useful research compound. Its molecular formula is C18H14N4OS3 and its molecular weight is 398.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

The synthesis and exploration of the biological activities of benzothiazole derivatives are of significant interest due to their potential antibacterial, antifungal, anticonvulsant, and neuroprotective effects. For instance, benzothiazole derivatives containing benzimidazole and imidazoline moieties have been synthesized and characterized, exhibiting potent antibacterial and entomological activities, including antifeedant, acaricidal, contact toxicity, and stomach toxicity effects (Chaudhary et al., 2011). Another study reports the synthesis of N-(substituted benzothiazol-2-yl)amide derivatives showing significant anticonvulsant and neuroprotective effects, highlighting the therapeutic potential of these compounds (Hassan et al., 2012).

Antiproliferative and Antimicrobial Properties

Research on Schiff bases derived from 1,3,4-thiadiazole compounds reveals their DNA protective ability and strong antimicrobial activity against specific bacterial strains, suggesting their potential in chemotherapy and therapy strategies with minimal cytotoxicity against cancer cells (Gür et al., 2020). Similarly, the synthesis of 4-(6-substituted-1,3-benzothiazol-2-yl)amino-1,3-thiazole-2-amines and their Schiff bases have demonstrated moderate to excellent antimicrobial activity, indicating their potential as therapeutic agents (Amnerkar et al., 2015).

Corrosion Inhibition

Benzothiazole derivatives have also been studied for their corrosion inhibiting effects against steel in acidic solutions, offering insights into their potential industrial applications as protective agents (Hu et al., 2016).

Antioxidant Activities

The synthesis and evaluation of aminothiazole-linked metal chelates have shown promising antimicrobial and antioxidant activities, suggesting their potential for development as drugs enhancing physical performance and as bioactive compounds with high hardness and softness values, contributing to their bioactive nature (Noreen & Sumrra, 2021).